Cas no 7356-79-8 (Ethanedione,(3,4-dimethoxyphenyl)(4-hydroxy-3-methoxyphenyl)- (9CI))

• Product Name: Ethanedione,(3,4-dimethoxyphenyl)(4-hydroxy-3-methoxyphenyl)- (9CI)
• CAS No: 7356-79-8
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 567470
• PubChem ID: 229251
• Update Time: 2025-04-19

Ethanedione,(3,4-dimethoxyphenyl)(4-hydroxy-3-methoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedione,(3,4-dimethoxyphenyl)(4-hydroxy-3-methoxyphenyl)- (9CI)
• 1-(3,4-dimethoxyphenyl)-2-(4-hydroxy-3-methoxy-phenyl)ethane-1,2-dione
• 1-(3,4-dimethoxyphenyl)-2-(4-hydroxy-3-methoxyphenyl)ethane-1,2-dione
• HMS3093I16
• SMR001548360
• CHEMBL1889168
• NSC22695
• 7356-79-8
• MLS002638898
• NSC-22695
• DTXSID90281725

• Inchi： 1S/C17H16O6/c1-21-13-7-5-11(9-15(13)23-3)17(20)16(19)10-4-6-12(18)14(8-10)22-2/h4-9,18H,1-3H3
• InChI Key： UKAOQGQKJJRFOX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C(C2C=CC(=C(C=2)OC)O)=O)=O)=C1)OC

Computed Properties

• Exact Mass: 316.09500
• Monoisotopic Mass: 316.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 527.7°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.577
• PSA: 82.06000
• LogP: 2.48360